Shrinkage cracks are a major issue in the manufacture of cement-stabilised aggregate (CSA) bases. This study proposes a novel mechanical method to predict the stress and crack spacing caused by shrinkage in CSA bases. Its effectiveness was found to be 71% by using field data collected from several expressways in Jiangsu Province, China. The predicted maximum crack spacing was used to evaluate the shrinkage crack resistance of CSA with different cement contents, gradations, and forming methods. The results suggest that for a specific gradation, an optimal cement content exists that leads to the best shrinkage crack resistance. The shrinkage crack resistance of a large stone base course (LSBC) filled with CSA was found to be 30% less than that of a typical gradation. Moreover, the shrinkage crack resistance of CSA specimens was improved significantly by vibration compaction forming compared with static pressure forming.

Although numerous studies have been undertaken to examine the potential of C&D wastes in pavement structures, limited research to date has developed constitutive models for the resilient modulus (Mr) of C&D wastes. In this study, machine learning algorithms: artificial neural network (ANN); Support Vector Regression (SVR); and Random Forest Regression (RFR) were utilised for estimating the Mr of C&D wastes blended with tire-derived aggregate (TDA). A database of repeated load triaxial test results on C&D/TDA blends including stress-state parameters, Mr values and other influential parameters on the Mr such as physical properties of the blends, as well as the California bearing ratio (CBR) test results was utilised for developing the machine learning models. The predictive performance of the developed algorithms was assessed using statistical indices and several validation stages. The results exhibited the robustness of machine learning algorithms used for predicting the Mr of C&D/TDA wastes, with R2train, R2test, MAPEtrain, MAPEtest between 0.996–0.997, 0.911–0.997, 0.037–0.068, and 0.037–0.067, respectively. The sensitivity analysis results indicated that the optimum moisture content and CBR had the highest impacts on the Mr of C&D/TDA blends.

Road authorities are concerned with maintaining the road condition at a high level of service to minimise user and agency costs. For this purpose, they have to monitor the road condition regularly. Pavement condition monitoring with automated data collection vehicles is costly. One emerging technology that has been widely applied in transportation is connected vehicles. They have various sensors to monitor their ambient condition and transfer the data to infrastructure or other vehicles. They could be employed as a cost-effective method in pavement condition evaluation which has been taken for granted. This study aims to review research studies investigating the potential of connected vehicles collected data in assessing pavement conditions. Moreover, the sensors used in these vehicles, data types collected, and analysis methods utilised are being scrutinised. It is concluded that the connected vehicles have excellent potential to be applied as a crowd-sourced-based and cost-effective approach in pavement data evaluation.

ABSTRACTThe purpose of this study is to evaluate the impact of overweight vehicles on pavement performance over its design life, with Jointed Plain Concrete Pavements (JPCPs) particularly considered for analysis. The Long-Term Pavement Performance database was used to provide information on pavement construction, age, overall structure, specific traffic inputs, and recorded historical pavement performance. AASHTOWare Pavement ME Design (PMED) was used to analyze data extracted from LTPP based on legislation by the Federal Highway Administration (FHWA) regulating gross vehicle weight (GVW) and single and tandem axle weights of overweight trucks (OWTs) to estimate pavement performance and service life. The overall findings indicated that although increasing overweight by 20% on single or tandem axles could considerably reduce pavement service life by up to 20% in the various scenarios examined in this study, OWT exceeding the GVW limit legally-allowed by FHWA could damage pavement more than OWT exceeding axle weight limits.

Regarding the traditional Hot Mix Asphalt (HMA), Warm Mix Asphalt (WMA) with Recycled Concrete Aggregate (RCA) contents (WMA-RCA) requires lower production temperatures and diminishes the consumption of natural aggregates (NAs). Nonetheless, these environmental benefits may be counteracted by the higher optimal asphalt binder demanded by the WMA-RCAs. In this regard, this research develops a computational model to optimize the WMA-RCA design. In order to build a sufficiently accurate and adaptable model, it was decided to employ Artificial Neural Networks (ANNs). The ANN implementation was based on the postulates of the statistical learning theory, i.e., preferring to generate learning through low-complexity models. Also, a representative case study of the northern region of Colombia was assessed. In this scenario, the optimal coarse RCA content was 10%, and the sustainability savings were maintained up to an RCA's hauling distance of 200 km.

The current investigation presents a comparative study on the laboratory performance of dense graded emulsion mixes prepared with 100% virgin aggregates and 100% Recycled Asphalt Pavement (RAP) with and without a rejuvenator. Waste Engine Oil (WEO) was used as the rejuvenator in the current study. Cold mix design was carried out using a slow-setting type II (SS-2) emulsion. Further, the mechanical and performance properties of various cold emulsion mixes were evaluated. The mechanical properties of cold mixes such as the Indirect Tensile Strength and Resilient Modulus were determined. Rutting and cracking performance were evaluated in terms of the dynamic creep test and indirect tensile asphalt cracking test (IDEAL-CT) respectively. It was observed that the mix prepared with 100% RAP without rejuvenator exhibited a similar rutting performance, a much higher cracking tolerance and low moisture susceptibility compared to the mix with 100% fresh aggregates. The addition of the rejuvenator resulted in improved moisture resistance and cracking tolerance of the cold mix and decreased the rut resistance.

To achieve temperature-control or intelligent-release objectives, a slow-release salt-storage snowmelt agent (TSSA) microcapsule was prepared by UV-irradiation grafting method. Combined with swelling and contraction properties of a temperature-sensitive hydrogel, the TSSA exhibited a temperature sensitive slow-release function, excellent permeability and release difference at about 25°C. Conductivity test of its asphalt concrete sample mixed with TSSA (named AC-TSSA) showed that, by adding 4 wt% TSSA equal volume replacement of mineral powders, the conductivity of the soaking solution of AC-TSSA decreased by 56.1% after soaking for 10 days. After 10 days soaking of AC-TSSA, the increase rate of conductivity was stabled at 0.09 mS·cm−1·h−1. The high temperature stability and water stability of AC-TSSA with 5 wt% TSSA equal volume replacement of mineral powders showed that the dynamic stability and residual strength ratio increased by 1.3% and 1.1%, respectively. Accordingly, the utilization rate of snowmelt agent is expected to be significantly improved.

Ground-penetrating radar (GPR) is an efficient and effective non-destructive method for diagnosing urban roads, but its interpretation requires complex analysis. To address this, we proposed an optimized YOLO-based framework for timely identification of road defects using GPR. We used transfer learning and data augmentation to optimize the framework and evaluated their effects. We compared six YOLO versions and found that YOLOv5_s performed best with less weight. The optimized YOLOv5_s-based framework was proposed to identify voids and separation between road layers using more than 100 km of real GPR data. We validated the framework by comparing it with professional visual interpretation and observed that it provided comparable accuracy within seconds. The study benchmarks YOLOv5_s for timely road inspection with GPR.

Digital image processing is commonly used in civil engineering to measure aggregate morphologies. However, it has limitations due to laying style and acquisition method, restricting analysis to two-dimensional geometric features. To overcome this, a new laser scanning-based method is proposed to reconstruct three-dimensional features of coarse aggregates. Three-dimensional morphology indexes are developed, with promising results. This method effectively captures complete surface information and the ratios between axes, surface area rate, and volume rate describe shape, texture, and angularity well. The proposed methodology accurately characterizes coarse aggregate morphologies, aiding asphalt mixture design. Incorporating the developed indexes enables effective quality control of asphalt pavements.

In this paper, the role of tricalcium aluminate (C3A) and gypsum dehydration level in the air-entraining mechanism in concrete was studied. A higher-performance air system was achieved when anionic surfactant was used, C3A content was higher and gypsum dehydration didn’t occur. Adsorption on cement particles dominates the air-entraining mechanism when anionic admixture is used. Anionic surfactant performs higher quality air microstructure than cationic, despite much lower surface tension reduction. Thus, the adsorption of admixture had a major role in the effective air-entraining mechanism process. This effect has significant implications on the selection of the best-suited surfactants, cement optimum composition and the cement production procedure for the highest frost resistance concretes used for roads and bridges.